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Compound of Interest

Compound Name: FIIN-3

Cat. No.: B15612566

Essential Safety and Handling Guide for FIIN-3

IMMEDIATE ACTION REQUIRED: This document provides critical safety and logistical
information for handling the potent and selective irreversible FGFR inhibitor, FIIN-3. All
personnel must review this guide before handling the compound. While this guide is
comprehensive, it is not a substitute for the official Safety Data Sheet (SDS) which should be
obtained from your supplier.

Hazard Identification and Personal Protective
Equipment (PPE)

FIIN-3 is a potent, biologically active compound. Due to the lack of a publicly available, specific
Safety Data Sheet (SDS), it must be handled as a potentially hazardous substance. The
following PPE is mandatory for all procedures involving FIIN-3.

Table 1: Personal Protective Equipment (PPE) for Handling FIIN-3
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Activity

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator.

- Gloves: Double-gloving with nitrile gloves is

required. Change immediately if contaminated.

- Eye Protection: Chemical splash goggles.

- Lab Coat: Disposable or dedicated lab coat.

- Ventilation: Certified chemical fume hood or

powder containment hood.

Solution Preparation and Handling

- Gloves: Double-gloving with nitrile gloves.

- Eye Protection: Chemical splash goggles or a

face shield.

- Lab Coat: Standard laboratory coat.

- Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves.

- Eye Protection: Safety glasses with side

shields.

- Lab Coat: Standard laboratory coat.

- Containment: Class Il biological safety cabinet.

Chemical and Physical Properties

A summary of the key physical and chemical properties of FIIN-3 is provided below. This

information is crucial for safe handling and storage.

Table 2: Physical and Chemical Properties of FIIN-3[1][2]
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Property Value
Chemical Formula C34H36Cl2NsOa4
Molecular Weight 691.61 g/mol [2]
Appearance Solid powder[2]
N Soluble in DMSO; sparingly soluble in methanol
Solubility .
and acetonitrile.[1]
Store at -20°C for long-term (months to years).
Storage (Solid) May be stored at 0-4°C for short-term (days to

weeks). Keep dry and in the dark.[2]

St (In Solution) Store stock solutions at -20°C or -80°C. Avoid
orage (In Solution
’ repeated freeze-thaw cycles.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is essential to minimize exposure and ensure the
integrity of experiments.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

Preparation: Before handling the compound, ensure you are in a designated area equipped
with a certified chemical fume hood. Don all required PPE as specified in Table 1 for
"Solution Preparation and Handling."

o Equilibration: Allow the vial of solid FIIN-3 to equilibrate to room temperature before opening
to prevent condensation.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance inside the
chemical fume hood. Carefully transfer the desired amount of FIIN-3 powder to the tube.

o Dissolution: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube to achieve a 10 mM concentration.
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e Mixing: Cap the tube securely and vortex until the solid is completely dissolved. Gentle
warming or sonication may be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes in clearly labeled, light-
protecting tubes. Store at -20°C or -80°C.

Disposal Plan

All waste contaminated with FIIN-3 must be treated as hazardous chemical waste. Segregate
waste streams at the point of generation to ensure proper disposal.

Table 3: FIIN-3 Waste Disposal Plan

Waste Stream Recommended Disposal Method

_ _ - Dispose of as hazardous chemical waste. - Do
Unused/Expired Solid FIIN-3 ] ) )
not discard in regular trash or down the drain.

Contaminated Labware (e.g., vials, pipette tips, - Place in a designated, sealed, and clearly

gloves) labeled hazardous waste container.

] o - Collect in a sealed, properly labeled, and leak-
Solutions Containing FIIN-3 )
proof hazardous waste container.

Decontamination Procedure:
o Decontaminate all surfaces and equipment that have come into contact with FIIN-3.

o Wipe surfaces with a suitable solvent (e.g., 70% ethanol) followed by a laboratory cleaning

agent.
o Dispose of all cleaning materials as hazardous waste.
Final Disposal:

» Arrange for the collection of hazardous waste through your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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Emergency Procedures

Spill Response Workflow

The following diagram outlines the procedural steps for managing a FIIN-3 spill.

Evacuate Immediate Area

l

Alert Supervisor and EHS

:

Secure the Area (Restrict Access)

:

Don Appropriate PPE
(See Table 1)

/Solid \qmd

Contain Solid Spill: Contain Liquid Spill:
Cover with absorbent pads. Use chemical absorbent pads.

~N

Collect Contaminated Materials

l

Decontaminate Spill Area

:

Dispose of all materials as
hazardous waste

Spill Response Complete

Click to download full resolution via product page
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Caption: Workflow for handling a FIIN-3 spill.
First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek medical attention.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

 Ingestion: Wash out mouth with water provided the person is conscious. Call a physician. Do
not induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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